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For Researchers, Scientists, and Drug Development Professionals

Abstract

Sulfacarbamide, also known as sulfanilylurea, is a sulfonamide derivative that has historically
been utilized for its antibacterial properties. This technical guide provides a comprehensive
overview of its chemical structure, physicochemical properties, and biological activities. It is
intended to serve as a detailed resource for researchers, scientists, and professionals involved
in drug development. The document summarizes key quantitative data in structured tables,
outlines detailed experimental methodologies for relevant assays, and includes visualizations
of its mechanism of action and a potential synthetic pathway to facilitate a deeper
understanding of this compound.

Chemical Identity and Physicochemical Properties

Sulfacarbamide is a synthetic organic compound belonging to the sulfonamide class of drugs.
Its chemical structure consists of a sulfonylurea group attached to an aminophenyl group.[1]

Table 1: Chemical Identifiers of Sulfacarbamide
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Identifier Value

IUPAC Name (4-aminophenyl)sulfonylurea[2]

Synonyms 1-Sulfanilylurea, N-Sulfanilylcarbamide,
Sulfaurea, Urosulfan[2][3]

CAS Number 547-44-4[3]

Molecular Formula C7H9oN30sS

Molecular Weight 215.23 g/mol

InChl Key WVAKABMNNSMCDK-UHFFFAOYSA-N

SMILES C1=CC(=CC=C1N)S(=0)(=O)NC(=O)N

Table 2: Physicochemical Properties of Sulfacarbamide

Property

Value

Melting Point

146-148 °C (slight decomposition)

Water Solubility

2.333 g/L (at 20 °C)

pKai 1.78 (Uncertain)
pKaz 5.42 (Uncertain)
LogP -1.5 (Computed)
Appearance White to off-white solid

Biological Activities and Mechanism of Action

Antibacterial Activity

Sulfacarbamide, like other sulfonamides, exhibits bacteriostatic activity against a range of

Gram-positive and some Gram-negative bacteria. The primary mechanism of action is the

competitive inhibition of the bacterial enzyme dihydropteroate synthase (DHPS).
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Bacteria rely on the de novo synthesis of folic acid, an essential cofactor for the synthesis of
nucleotides and certain amino acids. A key step in this pathway is the conversion of para-
aminobenzoic acid (PABA) and 6-hydroxymethyl-7,8-dihydropterin pyrophosphate (DHPPP) to
7,8-dihydropteroate, a reaction catalyzed by DHPS. Sulfacarbamide is a structural analog of
PABA and acts as a competitive inhibitor of DHPS. By binding to the active site of the enzyme,
it prevents the utilization of PABA, thereby blocking the synthesis of dihydrofolic acid and
subsequently tetrahydrofolic acid. This disruption of the folate pathway inhibits bacterial growth
and replication. Humans are not affected by this mechanism as they obtain folic acid from their
diet and lack the DHPS enzyme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Sulfacarbamide:
Chemical Structure, Properties, and Biological Activities]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1682644+#sulfacarbamide-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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